methyl 2-((Z)-6-acetamido-2-(cinnamoylimino)benzo[d]thiazol-3(2H)-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzo[d]thiazol is a heterocyclic compound, which is a part of many biologically active molecules . Cinnamoylimino is a type of imine that could contribute to the reactivity of the compound.
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a benzo[d]thiazol ring and a cinnamoylimino group. The exact structure would need to be determined by techniques such as NMR or X-ray crystallography .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Benzo[d]thiazol compounds are generally slightly soluble in water and soluble in organic solvents .Scientific Research Applications
Antidepressant and Anticonvulsant Effects
This compound is a derivative of benzo[d]thiazol . It has been synthesized and investigated for its potential antidepressant and anticonvulsant effects . In a forced swimming test, certain derivatives showed significant antidepressant and anticonvulsant effects . The mechanism for the antidepressant activity may be via increasing the concentrations of serotonin and norepinephrine .
Quorum Sensing Inhibitors
Unsymmetrical azines, which are synthesized using a similar compound, have been evaluated as quorum sensing inhibitors . These compounds have shown potential to inhibit CviR receptor-based quorum sensing signals in Chromobacterium violaceum . They also exhibited biofilm clearance at certain concentrations .
P-Type Semiconductors
Compounds based on a 2H-benzo[d][1,2,3]triazole core, which is similar to the compound , have been characterized and tested in organic field-effect transistors (OFETs) . These compounds have shown potential as p-type semiconductors .
Synthesis of Other Compounds
The compound can be used as an intermediate in the synthesis of other compounds . For example, it can undergo a nucleophilic substitution reaction with 1,2-dibromoethane .
Mechanism of Action
Target of Action
Similar compounds such as benzothiazole derivatives have been known to exhibit antimycobacterial properties . They are also used in the detection of certain ions .
Mode of Action
It can be inferred from similar compounds that they may interact with their targets through ligand-to-ligand charge transfer (llct) or ligand-to-metal charge transfer (lmct) mechanisms .
Biochemical Pathways
Similar compounds have been known to inhibit certain receptors in chromobacterium violaceum , suggesting that they may interfere with bacterial communication pathways.
Pharmacokinetics
Similar compounds have been synthesized and evaluated for in vitro antitubercular activity .
Result of Action
Similar compounds have shown significant activity against mycobacterium tuberculosis .
Action Environment
Similar compounds have been studied in various conditions, suggesting that factors such as ph and temperature may influence their activity .
Future Directions
properties
IUPAC Name |
methyl 2-[6-acetamido-2-[(E)-3-phenylprop-2-enoyl]imino-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O4S/c1-14(25)22-16-9-10-17-18(12-16)29-21(24(17)13-20(27)28-2)23-19(26)11-8-15-6-4-3-5-7-15/h3-12H,13H2,1-2H3,(H,22,25)/b11-8+,23-21? |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PANSFURYQIAQRW-ZJIXCYMASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC2=C(C=C1)N(C(=NC(=O)C=CC3=CC=CC=C3)S2)CC(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)NC1=CC2=C(C=C1)N(C(=NC(=O)/C=C/C3=CC=CC=C3)S2)CC(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.